Cas no 2225179-57-5 (4-Fluoro-2-(hydroxy)pyridine-5-boronic acid)

4-Fluoro-2-(hydroxy)pyridine-5-boronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its reactive boronic acid functional group. The presence of both fluorine and hydroxyl substituents on the pyridine ring enhances its utility in medicinal chemistry and material science applications, offering selective reactivity and stability under controlled conditions. This compound is particularly valuable for constructing complex heterocyclic frameworks, where its electronic and steric properties facilitate efficient coupling with aryl or vinyl halides. Its compatibility with a range of reaction conditions makes it a preferred intermediate for synthesizing pharmaceuticals, agrochemicals, and advanced functional materials. Proper handling under inert atmospheres is recommended to preserve its reactivity.

4-Fluoro-2-(hydroxy)pyridine-5-boronic acid structure

2225179-57-5 structure

Product Name:4-Fluoro-2-(hydroxy)pyridine-5-boronic acid

CAS No:2225179-57-5

MF:C₅H₅BFNO₃

MW:156.91

CID:5143130

PubChem ID:133635976

Update Time:2025-05-27

4-Fluoro-2-(hydroxy)pyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-2-(hydroxy)pyridine-5-boronic acid
- (4-Fluoro-6-hydroxypyridin-3-yl)boronic acid
- 2225179-57-5
- (4-Fluoro-6-hydroxypyridin-3-yl)boronicacid
- Inchi： 1S/C5H5BFNO3/c7-4-1-5(9)8-2-3(4)6(10)11/h1-2,10-11H,(H,8,9)
- InChI Key： QYEZRBQLMABMOY-UHFFFAOYSA-N
- SMILES： C1(O)=NC=C(B(O)O)C(F)=C1

Computed Properties

Exact Mass: 157.0346513g/mol
Monoisotopic Mass: 157.0346513g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F903832-5mg	4-Fluoro-2-(hydroxy)pyridine-5-boronic acid	2225179-57-5	95%	5mg	￥1,052.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F903832-25mg	4-Fluoro-2-(hydroxy)pyridine-5-boronic acid	2225179-57-5	95%	25mg	￥4,506.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F903832-100mg	4-Fluoro-2-(hydroxy)pyridine-5-boronic acid	2225179-57-5	95%	100mg	￥13,520.00	2022-01-12